Cas no 946222-11-3 (4-fluoro-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide
• CAS No: 946222-11-3
• MF: C₁₇H₂₁FN₂O₃S₂
• MW: 384.48864531517
• CID: 6477267
• Update Time: 2025-05-23

4-fluoro-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-fluoro-3-methyl-N-[2-(4-morpholinyl)-2-(3-thienyl)ethyl]-

• Inchi： 1S/C17H21FN2O3S2/c1-13-10-15(2-3-16(13)18)25(21,22)19-11-17(14-4-9-24-12-14)20-5-7-23-8-6-20/h2-4,9-10,12,17,19H,5-8,11H2,1H3
• InChI Key： HGUUOLFVDDQUJI-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCOCC2)C2C=CSC=2)(=O)=O)=CC=C(F)C(C)=C1

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 536.8±60.0 °C(Predicted)
• pka: 10.85±0.50(Predicted)

Additional information on 4-fluoro-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide

4-Fluoro-3-Methyl-N-[2-(Morpholin-4-Yl)-2-(Thiophen-3-Yl)Ethyl]Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 946222-11-3, known as 4-fluoro-3-methyl-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a sulfonamide group, a fluoro substituent, a methyl group, and a morpholine-thiophene moiety. The integration of these functional groups makes it a versatile compound with diverse applications.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to modulate enzyme activity and receptor binding. The presence of the fluoro group in this compound adds electron-withdrawing properties, enhancing its stability and bioavailability. Similarly, the methyl group contributes to the molecule's lipophilicity, which is crucial for its interaction with biological systems. The morpholine ring, a saturated heterocycle, provides additional flexibility and hydrogen bonding capabilities, further enhancing its pharmacokinetic properties.

The thiophene moiety in the molecule is known for its aromaticity and conjugation properties, which can influence the electronic characteristics of the compound. This makes it an interesting candidate for applications in optoelectronics and materials science. Recent research has explored the use of thiophene-containing compounds in organic light-emitting diodes (OLEDs) and photovoltaic devices, where their electronic properties play a critical role.

One of the most promising areas of application for this compound is in the field of drug discovery. The combination of a sulfonamide group with a morpholine-thiophene system creates a unique pharmacophore that can potentially target various disease pathways. For instance, sulfonamides are known to inhibit kinase enzymes, which are implicated in cancer and inflammatory diseases. The addition of the morpholine-thiophene group may enhance selectivity and reduce off-target effects, making this compound a valuable lead for drug development.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving coupling agents and protecting groups. The key steps include the formation of the sulfonamide bond and the construction of the morpholine-thiophene moiety. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making it easier to produce this compound on an industrial scale.

From an environmental perspective, understanding the toxicological profile of this compound is essential for its safe handling and disposal. Initial studies suggest that it has low acute toxicity; however, long-term effects on aquatic organisms require further investigation. Regulatory agencies have emphasized the importance of assessing such compounds under current environmental regulations to ensure sustainable practices.

In conclusion, 4-fluoro-3-methyl-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide (CAS No. 946222-11-3) represents a cutting-edge molecule with multifaceted applications across chemistry and pharmacology. Its unique structure endows it with properties that make it suitable for drug discovery, materials science, and other advanced technologies. As research continues to uncover its full potential, this compound stands at the forefront of innovation in modern chemical science.